Cas no 1546917-47-8 (tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate)

• Product Name: tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate
• CAS No: 1546917-47-8
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5906811
• PubChem ID: 115558655
• Update Time: 2025-05-22

tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate Chemical and Physical Properties

Names and Identifiers

• 1546917-47-8
• EN300-4309107
• tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate

• Inchi： 1S/C11H21NO2/c1-6-8-12(9-7-2)10(13)14-11(3,4)5/h6H,1,7-9H2,2-5H3
• InChI Key： AFNPEFOAJNEMAR-UHFFFAOYSA-N
• SMILES： O(C(N(CC=C)CCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate

tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate (CAS No. 1546917-47-8) is a highly specialized chemical entity with significant applications in various industries. This compound belongs to the class of carbamates, which are widely recognized for their versatility in chemical synthesis and functional applications. The structure of tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further substituted with a propenyl and a propyl group, making it a unique derivative with distinct chemical properties.

Recent studies have highlighted the importance of tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate in the field of polymer chemistry, where it serves as a key intermediate in the synthesis of advanced polymers and materials. Its ability to undergo controlled polymerization reactions has been extensively explored, particularly in the development of biodegradable polymers for sustainable applications. Researchers have demonstrated that the compound's reactivity can be fine-tuned by modifying its substituents, leading to the creation of materials with tailored mechanical and thermal properties.

In addition to its role in polymer synthesis, tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate has found applications in pharmaceutical chemistry. The compound's unique structure allows it to act as a bioisostere in drug design, potentially enhancing the pharmacokinetic profiles of therapeutic agents. Recent findings suggest that it may serve as a promising lead compound for the development of novel drugs targeting specific biological pathways.

The synthesis of tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the preparation of intermediate carbamates and subsequent alkylation or acylation reactions to introduce the desired substituents. Modern methodologies, such as microwave-assisted synthesis and continuous flow chemistry, have been employed to optimize the production process, ensuring higher yields and improved purity.

From an environmental perspective, tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate exhibits favorable biodegradation characteristics under specific conditions, making it a more eco-friendly alternative compared to traditional carbamates. Studies conducted under simulated environmental conditions have shown that the compound can degrade efficiently in aerobic environments, reducing its potential impact on ecosystems.

Looking ahead, the demand for tert-butyl N-(prop-2-en-1-yl)-N-propylcarbamate is expected to grow significantly as industries increasingly adopt sustainable practices and innovative materials. Its versatility across multiple application domains positions it as a critical component in advancing modern chemical technologies.